Cas no 1030420-86-0 (1-(2-Fluoro-4-methylphenyl)-1H-pyrrole-2,5-dione)

• Product Name: 1-(2-Fluoro-4-methylphenyl)-1H-pyrrole-2,5-dione
• CAS No: 1030420-86-0
• MF: C₁₁H₈FNO₂
• MW: 205.185126304626
• MDL: MFCD11184796
• CID: 4668165
• Update Time: 2025-05-20

1-(2-Fluoro-4-methylphenyl)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-4-methyl-phenyl)-pyrrole-2,5-dione
• 1-(2-Fluoro-4-methylphenyl)-1H-pyrrole-2,5-dione
• 1-(2-Fluoro-4-methylphenyl)-1H-pyrrole-2,5-dione (ACI)
• 1-(2-Fluoro-4-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• 1-(2-Fluoro-4-methylphenyl)pyrrole-2,5-dione

• MDL： MFCD11184796
• Inchi： 1S/C11H8FNO2/c1-7-2-3-9(8(12)6-7)13-10(14)4-5-11(13)15/h2-6H,1H3
• InChI Key： MFKSVTITEWJBHH-UHFFFAOYSA-N
• SMILES： O=C1N(C2C(F)=CC(C)=CC=2)C(=O)C=C1

Computed Properties

• Exact Mass: 205.053907g/mol
• Monoisotopic Mass: 205.053907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 205.18g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 37.4Ų

1-(2-Fluoro-4-methylphenyl)-1H-pyrrole-2,5-dione Security Information

• HazardClass：IRRITANT

Additional information on 1-(2-Fluoro-4-methylphenyl)-1H-pyrrole-2,5-dione

1-(2-Fluoro-4-methylphenyl)-1H-pyrrole-2,5-dione: A Comprehensive Overview

The compound 1-(2-Fluoro-4-methylphenyl)-1H-pyrrole-2,5-dione, also known by its CAS number CAS No. 1030420-86-0, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrrole derivatives, which have garnered considerable attention due to their unique chemical properties and versatile functionalities. The structure of this molecule consists of a pyrrole ring fused with two ketone groups, making it a dione derivative. The presence of a fluorine atom and a methyl group on the phenyl ring introduces additional complexity and reactivity to the molecule.

Recent studies have highlighted the importance of pyrrole diones in organic synthesis, particularly as building blocks for more complex molecules. The fluorine atom in the phenyl ring plays a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for applications in drug discovery and materials science. Researchers have explored the synthesis of this compound through various routes, including Friedländer-type cyclizations and other multi-component reactions, which have provided insights into its structural stability and reactivity.

In terms of chemical properties, 1-(2-Fluoro-4-methylphenyl)-1H-pyrrole-2,5-dione exhibits remarkable thermal stability and is highly soluble in organic solvents. These characteristics make it an ideal candidate for use in high-performance materials such as polymers and coatings. Moreover, its ability to act as a precursor for other functional molecules has been extensively studied, with recent findings suggesting its potential in the development of advanced catalytic systems.

The biological activity of this compound has also been a subject of intense research. Studies have shown that it possesses significant antioxidant properties, which could be harnessed for applications in the pharmaceutical industry. Additionally, its ability to inhibit certain enzymes has been explored, opening up possibilities for its use in therapeutic agents targeting various diseases.

From an environmental perspective, the synthesis and application of CAS No. 1030420-86-0 have been optimized to minimize ecological impact. Researchers have developed green chemistry approaches to synthesize this compound, ensuring that it meets modern sustainability standards while maintaining its high performance attributes.

In conclusion, 1-(2-Fluoro-4-methylphenyl)-1H-pyrrole-2,5-dione is a multifaceted compound with immense potential across diverse fields. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific innovations.